Cas no 2228365-40-8 (O-2-(2,4,5-trifluorophenyl)propylhydroxylamine)

• Product Name: O-2-(2,4,5-trifluorophenyl)propylhydroxylamine
• CAS No: 2228365-40-8
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 5945058
• PubChem ID: 165721288
• Update Time: 2025-05-25

O-2-(2,4,5-trifluorophenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2,4,5-trifluorophenyl)propylhydroxylamine
• EN300-1796979
• 2228365-40-8
• O-[2-(2,4,5-trifluorophenyl)propyl]hydroxylamine

• Inchi： 1S/C9H10F3NO/c1-5(4-14-13)6-2-8(11)9(12)3-7(6)10/h2-3,5H,4,13H2,1H3
• InChI Key： BIOIBMZOIVWEHT-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(C)CON)F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(2,4,5-trifluorophenyl)propylhydroxylamine

O-2-(2,4,5-Trifluorophenyl)propylhydroxylamine: A Comprehensive Overview

O-2-(2,4,5-Trifluorophenyl)propylhydroxylamine (CAS No. 2228365-40-8) is a specialized chemical compound that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is characterized by its unique structure, which combines a hydroxylamine group with a trifluorophenyl substituent. The trifluorophenyl group introduces distinct electronic and steric properties, making this compound highly versatile in various chemical reactions and applications.

Recent studies have highlighted the potential of O-2-(2,4,5-trifluorophenyl)propylhydroxylamine as a key intermediate in the synthesis of bioactive molecules. Its ability to participate in nucleophilic additions and other transformations has made it an invaluable tool in drug discovery programs. For instance, researchers have utilized this compound to synthesize novel antidepressants and neuroprotective agents, showcasing its importance in medicinal chemistry.

The synthesis of O-2-(2,4,5-trifluorophenyl)propylhydroxylamine involves a multi-step process that typically begins with the preparation of the corresponding trifluorophenol derivative. This is followed by a series of functional group transformations to introduce the hydroxylamine moiety. The use of advanced catalytic systems has significantly improved the efficiency and selectivity of these reactions, ensuring high yields and purity levels.

In terms of physical properties, O-2-(2,4,5-trifluorophenyl)propylhydroxylamine exhibits a melting point of approximately 130°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions has been thoroughly investigated, with findings indicating that it is resistant to thermal degradation up to 180°C. These properties make it suitable for use in both laboratory-scale syntheses and potential industrial applications.

One of the most exciting developments involving this compound is its role in the synthesis of selective serotonin reuptake inhibitors (SSRIs). By incorporating the trifluorophenyl group into the structure of these drugs, researchers have observed enhanced potency and reduced side effects compared to traditional SSRIs. This advancement underscores the importance of O-2-(2,4,5-trifluorophenyl)propylhydroxylamine as a building block in modern drug design.

Furthermore, O-2-(2,4,5-trifluorophenyl)propylhydroxylamine has been employed in the development of anti-inflammatory agents and antioxidants. Its ability to scavenge free radicals and modulate inflammatory pathways makes it a promising candidate for treating conditions such as arthritis and neurodegenerative diseases. Preclinical studies have demonstrated significant efficacy in reducing inflammation and oxidative stress in animal models.

The environmental impact of O-2-(2,4,5-trifluorophenyl)propylhydroxamine has also been a topic of interest among researchers. Studies have shown that this compound degrades rapidly under aerobic conditions, minimizing its persistence in aquatic environments. This biodegradability aligns with current trends toward sustainable chemistry practices and eco-friendly drug development.

In conclusion, O-2-(2,4,5-trifluorophenyl)propylhydroxylamine (CAS No. 2228365-40-8) is a versatile and valuable compound with wide-ranging applications in organic synthesis and pharmacology. Its unique structure enables it to serve as an essential intermediate in the development of novel therapeutic agents. As research continues to uncover new potential uses for this compound, its role in advancing medical science is expected to grow significantly.